Cadmium chloride

Specification

• Description: Cadmium chloride is a white crystalline solid. It is soluble in water. It is noncombustible. The primary hazard of this material is that it poses a threat to the environment. Immediate steps should be taken to limit its spread to the environment. Cadmium chloride is used in photography, in fabric printing, in chemical analysis, and in many other uses.; Cadmium dichloride is a cadmium coordination entity in which cadmium(2+) and Cl(-) ions are present in the ratio 2:1. Although considered to be ionic, it has considerable covalent character to its bonding.; Cadmium Chloride is a whitish, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Cadmium chloride is used in electroplating, printing, photocopying, dyeing, mirrors, vacuum tubes, lubricants, analytical chemistry and as a chemical intermediate to produce cadmium containing pigments and stabilizers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Cadmium chloride is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05); Cadmium chloride is a chloride of cadmium that is used mainly in the synthesis of other cadmium compounds. Cadmium is a transition metal and chemical element with the symbol Cd and atomic number 48. It is found naturally in the earth's crust, though rarely on it's own. (L6, L452); A cadmium halide in the form of colorless crystals, soluble in water, methanol, and ethanol. It is used in photography, in dyeing, and calico printing, and as a solution to precipitate sulfides. (McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed); See also: Cadmium cation (has active moiety).
• CAS No.: 10108-64-2
• Molecular Formula: CdCl2
• Molecular Weight: 183.32 g/mol
• IUPAC Name: dichlorocadmium
• Standard InChI: InChI=1S/Cd.2ClH/h;2*1H/q+2;;/p-2
• Standard InChI Key: YKYOUMDCQGMQQO-UHFFFAOYSA-L
• Impurities: Insoluble matter: 0.01%; substances not precipitated by H2S: 0.3%; nitrate and nitrite as NO3: 0.003%; sulfate as (SO4): 0.005%; ammonium (NH4): 0.002%; copper: 0.001%; iron: 0.001%; lead: 0.005%; zinc: 0.1%.; Cadmium chloride, 2.5 hydrate, crystal: insoluble matter: 0.005%; substances not precipitated by hydrogen sulfide (as sulfate): 0.2%; nitrate and nitrite as NO3: 0.003%; sulfate as SO4: 0.005%; ammonium (NH4): 0.002%; lead: 0.005; zinc: 0.1%; maximum limits of trace impurities: copper: 5 ppm; iron: 5 ppm. /Cadmium chloride, 2.5 hydrate, crystal/
• SMILES: Cl[Cd]Cl
• Canonical SMILES: Cl[Cd]Cl
• Boiling Point: 1760 °F at 760 mmHg (NTP, 1992); 960 °C
• Colorform: Rhombohedral crystals; Small, white crystals; Hexagonal, colorless crystals
• Melting Point: 1054 °F (NTP, 1992); 568 °C